Cas no 1187767-15-2 (3-(3-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine)

3-(3-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine is a chlorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 3-chlorophenyl substituent and a methyl group at the 4-position, contributing to its reactivity and binding properties. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly in the development of heterocyclic compounds with therapeutic or pesticidal activity. Its amine functionality at the 5-position allows for further derivatization, enhancing its utility in medicinal chemistry. The presence of the chloro group may influence electronic and steric properties, potentially improving selectivity in target interactions. Suitable for controlled reactions under appropriate laboratory conditions.
3-(3-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine structure
1187767-15-2 structure
Product Name:3-(3-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine
CAS No:1187767-15-2
MF:C10H10ClN3
MW:207.659500598907
CID:5186820
PubChem ID:25766713
Update Time:2025-06-08

3-(3-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine
    • 5-(3-Chloro-phenyl)-4-methyl-2H-pyrazol-3-ylamine
    • 5-(3-chlorophenyl)-4-methyl-1H-pyrazol-3-amine
    • Inchi: 1S/C10H10ClN3/c1-6-9(13-14-10(6)12)7-3-2-4-8(11)5-7/h2-5H,1H3,(H3,12,13,14)
    • InChI Key: DPOCBFMWFFEFRT-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1=C(C)C(N)=NN1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54.7

3-(3-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine Pricemore >>

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